Cas no 1219948-82-9 (methyl 4-(azetidin-3-yloxy)benzoate)

• Product Name: methyl 4-(azetidin-3-yloxy)benzoate
• CAS No: 1219948-82-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1069456
• PubChem ID: 53410616
• Update Time: 2025-05-20

methyl 4-(azetidin-3-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-azetidinyloxy)benzoate
• methyl 4-(azetidin-3-yloxy)benzoate
• 1219948-82-9
• methyl4-(azetidin-3-yloxy)benzoate
• SB51237
• EN300-1829662
• DTXSID401295587
• AKOS015854474
• A1-02661

• MDL： MFCD13559960
• Inchi： 1S/C11H13NO3/c1-14-11(13)8-2-4-9(5-3-8)15-10-6-12-7-10/h2-5,10,12H,6-7H2,1H3
• InChI Key： JTHDHLXXKXNEIB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1CNC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(azetidin-3-yloxy)benzoate

Methyl 4-(azetidin-3-yloxy)benzoate (CAS No. 1219948-82-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 4-(azetidin-3-yloxy)benzoate, a compound with the chemical identifier CAS No. 1219948-82-9, has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its ester and azetidine functional groups, represents a fascinating subject of study for researchers exploring novel synthetic pathways and bioactive molecules.

The molecular structure of methyl 4-(azetidin-3-yloxy)benzoate consists of a benzoate moiety linked to an azetidine ring through an oxygen atom. This configuration imparts distinct chemical reactivity and biological potential, making it a valuable candidate for further investigation. The benzoate group is well-known for its role in various pharmaceuticals, while the azetidine ring introduces a cyclic amine functionality that can interact with biological targets in diverse ways.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds due to their versatile biological activities. Among these, azetidine derivatives have been extensively studied for their potential as pharmacological agents. The presence of the azetidine ring in methyl 4-(azetidin-3-yloxy)benzoate suggests that it may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer effects. These possibilities have prompted researchers to explore its synthesis and pharmacological profile in greater detail.

The synthesis of methyl 4-(azetidin-3-yloxy)benzoate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. The key step in this process is the formation of the azetidine ring, which can be achieved through various methods such as cycloaddition reactions or cyclization of appropriate precursors. Researchers have reported efficient synthetic routes that highlight the compound's accessibility without compromising on yield or purity.

One of the most compelling aspects of studying methyl 4-(azetidin-3-yloxy)benzoate is its potential as a building block for more complex molecules. By modifying its structure or incorporating it into larger scaffolds, scientists can generate novel compounds with tailored biological activities. This approach is particularly relevant in drug discovery, where structural diversity is often a critical factor in identifying lead candidates.

Recent advancements in computational chemistry have also facilitated the study of methyl 4-(azetidin-3-yloxy)benzoate. Molecular modeling techniques allow researchers to predict the compound's behavior in various environments, including interactions with biological targets. These simulations can provide valuable insights into its pharmacokinetic properties and help guide experimental design. By combining experimental data with computational predictions, a more comprehensive understanding of the compound's potential applications can be achieved.

The biological evaluation of methyl 4-(azetidin-3-yloxy)benzoate has revealed several interesting findings. In vitro studies have shown that it exhibits moderate activity against certain bacterial strains, suggesting its antimicrobial potential. Additionally, preliminary experiments indicate that it may interfere with inflammatory pathways, making it a candidate for developing anti-inflammatory therapies. These findings underscore the importance of further investigation into its pharmacological effects.

In conclusion, methyl 4-(azetidin-3-yloxy)benzoate (CAS No. 1219948-82-9) represents a promising compound in the field of chemical and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further study. As research continues to uncover new synthetic methods and pharmacological applications, this compound is poised to play a significant role in the development of novel therapeutic agents.